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Compound of Interest

Compound Name: Isoquinolin-8-ylmethanamine

Cat. No.: B1314839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isoquinolin-8-ylmethanamine, with CAS number 362606-12-0, is a heterocyclic amine that

serves as a critical intermediate in the synthesis of a novel class of therapeutic agents. While

this compound itself has not been extensively profiled for its biological activity, it is a key

building block in the development of potent inhibitors of voltage-gated sodium channels. This

technical guide provides a comprehensive overview of the available information on

Isoquinolin-8-ylmethanamine, including its chemical properties, its role in the synthesis of

advanced pharmaceutical compounds, and detailed experimental protocols derived from patent

literature. The focus is on its application in the creation of benzenesulfonamide and heteroaryl-

substituted sulfonamide derivatives with potential applications in treating neurological disorders

such as epilepsy.

Chemical and Physical Properties
Isoquinolin-8-ylmethanamine is a primary amine attached to an isoquinoline core at the 8th

position. The compound is typically available as a dihydrochloride salt. A summary of its key

chemical and physical properties is presented in Table 1.
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Property Value Source

CAS Number 362606-12-0 PubChem

Molecular Formula C₁₀H₁₀N₂ PubChem

Molecular Weight 158.20 g/mol PubChem

IUPAC Name (isoquinolin-8-yl)methanamine PubChem

Canonical SMILES
C1=CC2=C(C=NC=C2)C(=C1)

CN
PubChem

Form
Dihydrochloride salt is

common
Various Suppliers

Role in Drug Discovery and Development
Current research, primarily documented in patent literature from Vertex Pharmaceuticals,

identifies Isoquinolin-8-ylmethanamine as a pivotal intermediate in the synthesis of

compounds targeting voltage-gated sodium channels. These channels are implicated in a

variety of neurological conditions, and their modulation represents a key therapeutic strategy.

The primary amine group of Isoquinolin-8-ylmethanamine serves as a versatile handle for

introducing the isoquinoline moiety into larger, more complex molecules. Specifically, it has

been utilized in nucleophilic substitution reactions with sulfonyl chlorides to generate a series of

benzenesulfonamide and heteroaryl-substituted sulfonamide derivatives.

Therapeutic Target: Voltage-Gated Sodium Channels
Voltage-gated sodium (Nav) channels are transmembrane proteins that play a crucial role in

the initiation and propagation of action potentials in excitable cells, such as neurons.

Dysregulation of Nav channel function is associated with a range of disorders, including:

Epilepsy

Neuropathic pain

Cardiac arrhythmias
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Multiple sclerosis

The compounds synthesized using Isoquinolin-8-ylmethanamine are designed to modulate

the activity of these channels, offering a potential therapeutic avenue for these conditions.

Experimental Protocols
The following experimental protocols are adapted from patent literature and describe the use of

Isoquinolin-8-ylmethanamine as a reactant in the synthesis of advanced drug candidates.

General Synthesis of Sulfonamide Derivatives
The general synthetic scheme involves the reaction of a sulfonyl chloride with Isoquinolin-8-
ylmethanamine in the presence of a base.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1314839?utm_src=pdf-body
https://www.benchchem.com/product/b1314839?utm_src=pdf-body
https://www.benchchem.com/product/b1314839?utm_src=pdf-body
https://www.benchchem.com/product/b1314839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


R-SO2Cl
(Substituted Sulfonyl Chloride) Isoquinolin-8-ylmethanamine Base

(e.g., DIPEA, Et3N)
Solvent

(e.g., DCM, DMF)

R-SO2-NH-CH2-Isoquinoline
(Sulfonamide Product)

General Sulfonamide Synthesis Workflow

5-chloro-N-(2,4-dimethoxybenzyl)-2,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide Isoquinolin-8-ylmethanamine Cesium Carbonate
Anhydrous Dimethyl Sulfoxide (DMSO) Heat at 90°C for 17h

Cool to RT
Dilute with Ethyl Acetate & Water

Separate Phases

Purification
(e.g., Chromatography)

Final Benzenesulfonamide Product

Synthesis of a Benzenesulfonamide Derivative

Depolarizing Stimulus

Voltage-Gated
Sodium Channel (Nav)

Activates

Na+ Influx Membrane Depolarization Action Potential
Propagation

Neurotransmitter
Release

Sulfonamide Derivative
(from Isoquinolin-8-ylmethanamine)

Inhibits

Nav Channel Signaling and Inhibition
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To cite this document: BenchChem. [An In-depth Technical Guide to Isoquinolin-8-
ylmethanamine (CAS 362606-12-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314839#isoquinolin-8-ylmethanamine-cas-number-
362606-12-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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